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Cat. No.: B593835 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
TTK21 is a small-molecule activator of the CREB-binding protein (CBP) and p300 histone

acetyltransferases (HATs).[1][2][3][4] These enzymes play a crucial role in regulating gene

expression by modifying chromatin structure through histone acetylation. In the context of

neuroscience, the activation of CBP/p300 is linked to enhanced neuronal plasticity,

regeneration, and memory.[5][6][7]

A critical consideration for in vitro studies is that TTK21 by itself is not cell-permeable.[1][8] To

facilitate its entry into cells and the nucleus, TTK21 is conjugated to glucose-derived carbon

nanospheres (CSP), forming a complex known as CSP-TTK21.[2][8][9] This formulation

efficiently crosses cell membranes and has been shown to promote the expression of

regeneration-associated genes (RAGs), stimulate axon growth, and enhance synaptic plasticity

in neuronal models.[9][10][11] These application notes provide a comprehensive guide for

utilizing CSP-TTK21 in primary neuronal cell cultures.

Mechanism of Action
CSP-TTK21 acts by directly stimulating the lysine acetyltransferase activity of CBP/p300. Upon

entering a neuron, the complex translocates to the nucleus where it enhances the acetylation

of histone tails, particularly on H3 and H4 histones.[1][8] This epigenetic modification leads to a

more open chromatin structure, facilitating the transcription of genes involved in key neuronal
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processes. The signaling pathway promotes the expression of genes critical for neuronal

survival, differentiation, neurite outgrowth, and synaptic function, such as Brain-Derived

Neurotrophic Factor (BDNF) and NeuroD1.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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